Cas no 1805347-41-4 (Methyl 6-bromo-4-(difluoromethyl)-2-methylpyridine-3-carboxylate)

• Product Name: Methyl 6-bromo-4-(difluoromethyl)-2-methylpyridine-3-carboxylate
• CAS No: 1805347-41-4
• MF: C₉H₈BrF₂NO₂
• MW: 280.066128730774
• CID: 4809189
• Update Time: 2025-05-19

Methyl 6-bromo-4-(difluoromethyl)-2-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromo-4-(difluoromethyl)-2-methylpyridine-3-carboxylate

• Inchi： 1S/C9H8BrF2NO2/c1-4-7(9(14)15-2)5(8(11)12)3-6(10)13-4/h3,8H,1-2H3
• InChI Key： KRCFONKSMFREMG-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=C(C(=O)OC)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-bromo-4-(difluoromethyl)-2-methylpyridine-3-carboxylate

Professional Introduction to Methyl 6-bromo-4-(difluoromethyl)-2-methylpyridine-3-carboxylate (CAS No. 1805347-41-4)

Methyl 6-bromo-4-(difluoromethyl)-2-methylpyridine-3-carboxylate, identified by its CAS number 1805347-41-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic ring structure that is widely recognized for its diverse biological activities and pharmacological potential. The presence of multiple functional groups, including a bromo substituent at the 6-position, a difluoromethyl group at the 4-position, and a carboxylate ester at the 3-position, makes this molecule a versatile intermediate in synthetic chemistry and drug development.

The structure of Methyl 6-bromo-4-(difluoromethyl)-2-methylpyridine-3-carboxylate imparts unique chemical properties that make it valuable in various synthetic pathways. The bromo group, for instance, serves as a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are commonly employed in the construction of complex molecular architectures. Meanwhile, the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug candidates, making it a desirable feature in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases. The Methyl 6-bromo-4-(difluoromethyl)-2-methylpyridine-3-carboxylate molecule has been explored as a key intermediate in the synthesis of potential drug candidates for its ability to serve as a precursor for more complex structures. Its incorporation into pharmacophores has shown promise in several therapeutic areas, including oncology, inflammation, and central nervous system disorders.

One of the most compelling aspects of this compound is its role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in diseases such as cancer. The pyridine core of Methyl 6-bromo-4-(difluoromethyl)-2-methylpyridine-3-carboxylate can be modified to create selective kinase inhibitors by appending appropriate substituents that interact with the active site of the enzyme. Recent studies have demonstrated that derivatives of this compound exhibit inhibitory activity against several kinases, making them attractive candidates for further development.

The influence of the difluoromethyl group on the pharmacokinetic properties of drug candidates cannot be overstated. This moiety has been shown to improve lipophilicity and reduce metabolic liability, thereby enhancing oral bioavailability. Additionally, it can modulate electronic properties, influencing both binding affinity and selectivity. These attributes have led to its widespread use in modern drug design.

The synthesis of Methyl 6-bromo-4-(difluoromethyl)-2-methylpyridine-3-carboxylate involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. The process typically begins with the preparation of a pyridine derivative followed by selective functionalization at the 6-, 4-, and 3-positions. Advanced techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods are often employed to introduce the desired substituents with high precision.

In academic research, this compound has been utilized as a building block for exploring novel chemical reactions and methodologies. Its unique reactivity profile allows chemists to test new synthetic strategies and develop more efficient routes to complex molecules. Such advancements not only contribute to the field but also have practical implications for industrial-scale production.

The pharmaceutical industry has also recognized the potential of Methyl 6-bromo-4-(difluoromethyl)-2-methylpyridine-3-carboxylate as a valuable scaffold for drug discovery. Its structural features provide a rich palette for medicinal chemists to modify and optimize lead compounds. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly identify derivatives with improved pharmacological profiles.

The role of this compound extends beyond mere intermediates; it serves as a testament to the importance of structural diversity in drug development. The ability to fine-tune its properties through strategic modifications opens up endless possibilities for creating innovative therapeutics. As research continues to evolve, it is likely that new applications and applications will emerge, further solidifying its place in pharmaceutical chemistry.

In conclusion, Methyl 6-bromo-4-(difluoromethyl)-2-methylpyridine-3-carboxylate (CAS No. 1805347-41-4) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features make it an invaluable tool for synthetic chemists and medicinal researchers alike. As our understanding of disease mechanisms grows and new technologies emerge, compounds like this will continue to play a pivotal role in shaping the future of medicine.